2-(3-Chlorophenyl)-7-(3-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 2-(3-chlorophenyl)-7-(3-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H18ClN5O2/c1-11-16(18(22)27)17(12-5-4-8-15(10-12)28-2)26-20(23-11)24-19(25-26)13-6-3-7-14(21)9-13/h3-10,17H,1-2H3,(H2,22,27)(H,23,24,25)
• InChI Key: QYAAQLVXJAOJTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC(=N2)C3=CC(=CC=C3)Cl)N1)C4=CC(=CC=C4)OC)C(=O)N
• Molecular Formula: C20H18ClN5O2
• Molecular Weight: 395.8 g/mol

Description

2-(3-Chlorophenyl)-7-(3-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C20H18ClN5O2 and its molecular weight is 395.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• A significant body of work has focused on the synthesis and evaluation of triazolopyrimidine compounds for their antimicrobial and antioxidant activities. Gilava et al. (2020) reported the synthesis of a series of triazolopyrimidines, including derivatives similar to the queried compound, using the Biginelli protocol. These compounds were characterized by various spectroscopic techniques and evaluated for their antimicrobial and antioxidant properties, indicating the potential utility of these compounds in pharmaceutical applications (Gilava et al., 2020).

Anticancer and Analgesic Agents

• Abu‐Hashem et al. (2020) synthesized novel derivatives related to the queried compound, exploring their roles as anti-inflammatory and analgesic agents. These derivatives showed promising COX-2 selectivity, analgesic, and anti-inflammatory activities, compared to standard drugs, highlighting their potential in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Antimicrobial Activities

• Studies on triazolopyrimidine derivatives, including those structurally related to the compound of interest, have shown significant antimicrobial activities. For instance, the work by El-Agrody et al. (2011) demonstrated the preparation and antimicrobial evaluation of chromeno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines, highlighting the utility of these compounds in combating microbial infections (El-Agrody et al., 2011).

Chemical Synthesis and Characterization

• Research by Lashmanova et al. (2019) detailed the synthesis of triazolopyrimidine derivatives through the reduction of related compounds. This study provided insights into the chemical behavior and potential applications of these molecules in creating compounds with specific desired properties (Lashmanova et al., 2019).